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7-[4-(2-Piperidinyl)ethoxy]benzoyl Raloxifene (Raloxifene Impurity) 7-[4-(2-Piperidinyl)ethoxy]benzoyl Raloxifene (Raloxifene Impurity)
Brand Name: Vulcanchem
CAS No.: 1159977-58-8
VCID: VC0028825
InChI: InChI=1S/C42H44N2O6S/c45-32-13-7-31(8-14-32)41-37(39(47)29-9-15-33(16-10-29)49-27-25-43-21-3-1-4-22-43)35-19-20-36(46)38(42(35)51-41)40(48)30-11-17-34(18-12-30)50-28-26-44-23-5-2-6-24-44/h7-20,45-46H,1-6,21-28H2
SMILES: C1CCN(CC1)CCOC2=CC=C(C=C2)C(=O)C3=C(SC4=C3C=CC(=C4C(=O)C5=CC=C(C=C5)OCCN6CCCCC6)O)C7=CC=C(C=C7)O
Molecular Formula: C42H44N2O6S
Molecular Weight: 704.9 g/mol

7-[4-(2-Piperidinyl)ethoxy]benzoyl Raloxifene (Raloxifene Impurity)

CAS No.: 1159977-58-8

Reference Standards

VCID: VC0028825

Molecular Formula: C42H44N2O6S

Molecular Weight: 704.9 g/mol

7-[4-(2-Piperidinyl)ethoxy]benzoyl Raloxifene (Raloxifene Impurity) - 1159977-58-8

CAS No. 1159977-58-8
Product Name 7-[4-(2-Piperidinyl)ethoxy]benzoyl Raloxifene (Raloxifene Impurity)
Molecular Formula C42H44N2O6S
Molecular Weight 704.9 g/mol
IUPAC Name [6-hydroxy-2-(4-hydroxyphenyl)-7-[4-(2-piperidin-1-ylethoxy)benzoyl]-1-benzothiophen-3-yl]-[4-(2-piperidin-1-ylethoxy)phenyl]methanone
Standard InChI InChI=1S/C42H44N2O6S/c45-32-13-7-31(8-14-32)41-37(39(47)29-9-15-33(16-10-29)49-27-25-43-21-3-1-4-22-43)35-19-20-36(46)38(42(35)51-41)40(48)30-11-17-34(18-12-30)50-28-26-44-23-5-2-6-24-44/h7-20,45-46H,1-6,21-28H2
Standard InChIKey ZIQUILNLPRCFRB-UHFFFAOYSA-N
SMILES C1CCN(CC1)CCOC2=CC=C(C=C2)C(=O)C3=C(SC4=C3C=CC(=C4C(=O)C5=CC=C(C=C5)OCCN6CCCCC6)O)C7=CC=C(C=C7)O
Canonical SMILES C1CCN(CC1)CCOC2=CC=C(C=C2)C(=O)C3=C(SC4=C3C=CC(=C4C(=O)C5=CC=C(C=C5)OCCN6CCCCC6)O)C7=CC=C(C=C7)O
Synonyms [6-Hydroxy-2-(4-hydroxyphenyl)-7-[4-(2-piperidin-1-yl-ethoxy)benzoyl]-benzo[b]thien-3-yl]-[4-[2-(1-piperidinyl)ethoxy]phenyl]methanone; Raloxifene Impurity I;
PubChem Compound 18410283
Last Modified Nov 11 2021
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